Cas no 2229400-43-3 (3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid)

• Product Name: 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid
• CAS No: 2229400-43-3
• MF: C₁₀H₁₂ClF₃N₂O₂
• MW: 284.662692070007
• CID: 5764824
• PubChem ID: 165656298
• Update Time: 2025-05-27

3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-3-methylbutanoic acid
• EN300-1961038
• 2229400-43-3
• 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid

• Inchi： 1S/C10H12ClF3N2O2/c1-9(2,4-5(17)18)6-7(10(12,13)14)15-16(3)8(6)11/h4H2,1-3H3,(H,17,18)
• InChI Key： ZBEURHILCNWRRT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 284.0539398g/mol
• Monoisotopic Mass: 284.0539398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid

Comprehensive Overview of 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid (CAS No. 2229400-43-3)

The compound 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid (CAS No. 2229400-43-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of a trifluoromethyl group and a pyrazole ring, make it a valuable intermediate for the synthesis of biologically active compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid is its role in the development of novel herbicides and pesticides. The trifluoromethyl group is known to enhance the bioactivity and stability of agrochemicals, making them more effective at lower doses. This aligns with the current global trend toward sustainable agriculture, where reducing chemical inputs while maintaining efficacy is a top priority. Farmers and agronomists are actively searching for compounds like this to address challenges such as herbicide resistance and environmental impact.

In the pharmaceutical sector, CAS No. 2229400-43-3 is being explored as a building block for small-molecule drugs. The pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, particularly those targeting inflammatory diseases and metabolic disorders. With the rise of personalized medicine and the demand for more targeted therapies, this compound's versatility makes it a promising candidate for further research. Questions like "How does 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid interact with biological targets?" are frequently searched in scientific databases, reflecting its relevance in drug design.

The synthesis and characterization of 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid require advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for confirming the compound's purity and structural integrity, which are critical for its application in high-value industries. Laboratories and research institutions are investing in these technologies to ensure the accurate production and analysis of such complex molecules. Searches for "analytical methods for CAS No. 2229400-43-3" highlight the technical curiosity surrounding this compound.

Another area of interest is the compound's potential role in green chemistry. As industries strive to reduce their environmental footprint, the development of eco-friendly synthetic routes for compounds like 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid is gaining traction. Researchers are investigating catalytic processes and solvent-free reactions to minimize waste and energy consumption. This aligns with broader societal concerns about sustainability and climate change, making it a hot topic in both academic and industrial circles.

In conclusion, 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-methylbutanoic acid (CAS No. 2229400-43-3) is a multifaceted compound with significant potential in agrochemical and pharmaceutical applications. Its unique structural attributes, combined with the growing demand for sustainable and effective solutions, position it as a key player in modern chemistry. As research continues to uncover new uses for this molecule, its importance in scientific and industrial contexts is expected to grow even further.